Cas no 1805595-56-5 (3-Bromo-2-cyano-5-(trifluoromethoxy)phenylacetic acid)

• Product Name: 3-Bromo-2-cyano-5-(trifluoromethoxy)phenylacetic acid
• CAS No: 1805595-56-5
• MF: C₁₀H₅BrF₃NO₃
• MW: 324.050812482834
• CID: 4971147
• Update Time: 2025-10-05

3-Bromo-2-cyano-5-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-5-(trifluoromethoxy)phenylacetic acid

• Inchi： 1S/C10H5BrF3NO3/c11-8-3-6(18-10(12,13)14)1-5(2-9(16)17)7(8)4-15/h1,3H,2H2,(H,16,17)
• InChI Key： XLAQEBZNJSAMFV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1C#N)CC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 3
• Topological Polar Surface Area: 70.3

Additional information on 3-Bromo-2-cyano-5-(trifluoromethoxy)phenylacetic acid

Research Brief on 3-Bromo-2-cyano-5-(trifluoromethoxy)phenylacetic acid (CAS: 1805595-56-5)

3-Bromo-2-cyano-5-(trifluoromethoxy)phenylacetic acid (CAS: 1805595-56-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and cyano functional groups, serves as a critical intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators targeting inflammatory and metabolic diseases.

The compound's structural features, including the electron-withdrawing trifluoromethoxy group and the reactive cyano moiety, make it a versatile building block for medicinal chemistry. Researchers have utilized 3-Bromo-2-cyano-5-(trifluoromethoxy)phenylacetic acid in the design of small-molecule inhibitors for kinases and proteases, which are implicated in various pathological conditions. Its incorporation into drug candidates has shown promising results in preclinical studies, highlighting its potential to improve therapeutic efficacy and selectivity.

Recent advancements in synthetic methodologies have enabled the efficient production of 3-Bromo-2-cyano-5-(trifluoromethoxy)phenylacetic acid, facilitating its broader application in pharmaceutical research. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its use in the synthesis of potent inhibitors for the NLRP3 inflammasome, a key player in inflammatory diseases. The study reported enhanced inhibitory activity and reduced off-target effects, underscoring the compound's value in drug development.

In addition to its role in drug discovery, 3-Bromo-2-cyano-5-(trifluoromethoxy)phenylacetic acid has been investigated for its potential in agrochemical applications. Its unique chemical properties make it a candidate for the development of novel pesticides and herbicides. Research conducted by the European Journal of Chemistry (2023) highlighted its efficacy in targeting specific enzymes in plant pathogens, offering a sustainable alternative to conventional agrochemicals.

Despite its promising applications, challenges remain in optimizing the pharmacokinetic and safety profiles of derivatives based on 3-Bromo-2-cyano-5-(trifluoromethoxy)phenylacetic acid. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinically viable therapeutics.

In conclusion, 3-Bromo-2-cyano-5-(trifluoromethoxy)phenylacetic acid (CAS: 1805595-56-5) represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to agrochemical development, underscore its significance in advancing scientific and industrial innovation. Future studies will likely focus on expanding its utility and overcoming existing challenges to fully realize its potential.